Cas no 2098044-29-0 (4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole)

• Product Name: 4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole
• CAS No: 2098044-29-0
• MF: C₁₂H₁₂BrClN₂
• MW: 299.594080924988
• CID: 5056414
• Update Time: 2025-08-04

4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole
• 4-bromo-1-(2-chloroethyl)-5-methyl-3-phenylpyrazole
• 4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole

• Inchi： 1S/C12H12BrClN2/c1-9-11(13)12(15-16(9)8-7-14)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： MACTXRPYSBNVLO-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CC=2)=NN(CCCl)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8

Additional information on 4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole

4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole (CAS No: 2098044-29-0)

4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole, also known by its CAS number 2098044-29-0, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of substituents such as bromine, chlorine, methyl, and phenyl groups at specific positions on the pyrazole ring imparts unique chemical and biological properties to this molecule.

The synthesis of 4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole involves a series of well-defined chemical reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various precursor molecules and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of chemical properties, this compound exhibits remarkable stability under normal storage conditions. However, it is sensitive to strong oxidizing agents and bases, which can lead to decomposition or side reactions. The presence of electron-withdrawing groups like bromine and chlorine enhances the electrophilic character of the pyrazole ring, making it susceptible to nucleophilic attacks in certain reaction environments.

The biological activity of 4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole has been extensively studied in recent years. It has shown potential as a lead compound in drug discovery programs targeting various diseases. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, this compound has exhibited moderate antimicrobial activity against several bacterial and fungal strains, highlighting its potential in developing new antibiotics.

Recent research has also focused on the use of this compound as a building block for constructing more complex molecular architectures. Its unique substitution pattern allows for further functionalization through various coupling reactions, enabling the creation of libraries of related compounds for high-throughput screening in drug discovery.

In conclusion, 4-Bromo-1-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole (CAS No: 2098044-29-0) is a valuable compound with diverse applications in organic synthesis and pharmacology. Its chemical stability, synthetic accessibility, and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine and materials science.